Cas no 1706464-41-6 (5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione)
5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione
-
- Inchi: 1S/C5H3ClF2N2O2/c6-1-2(3(7)8)9-5(12)10-4(1)11/h3H,(H2,9,10,11,12)
- InChI Key: PLFPQNIGDSCKDF-UHFFFAOYSA-N
- SMILES: C1(=O)NC(C(F)F)=C(Cl)C(=O)N1
5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508500-1g |
5-Chloro-6-(difluoromethyl)pyrimidine-2,4(1H,3H)-dione |
1706464-41-6 | 97% | 1g |
$539 | 2023-02-02 |
5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione
5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione (CAS No. 1706464-41-6): A Comprehensive Overview
5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione (CAS No. 1706464-41-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed understanding of the chemical properties, biological activities, and recent research advancements related to 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione.
Chemical Structure and Properties
5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione is a pyrimidine derivative with a molecular formula of C8H5ClF2N2O2. The compound features a pyrimidine ring substituted with a chlorine atom at the 5-position and a difluoromethyl group at the 6-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive moiety in drug design.
The molecular weight of 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione is approximately 230.58 g/mol. It is a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics facilitate its use in various biochemical assays and pharmaceutical formulations.
Biological Activities and Mechanisms of Action
5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione has been extensively studied for its biological activities, particularly its potential as an antiviral agent. Recent research has demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme responsible for viral replication.
In addition to its antiviral properties, 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione has shown promising activity as an anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.
Clinical Applications and Research Developments
The therapeutic potential of 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione has led to several preclinical studies aimed at evaluating its safety and efficacy. Preclinical data have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These findings have paved the way for further clinical investigations.
In a recent phase I clinical trial, 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione was evaluated for its safety and tolerability in healthy volunteers. The results showed that the compound was well-tolerated at various dose levels, with no serious adverse events reported. These findings support the continued development of this compound for therapeutic applications.
Synthetic Routes and Production Methods
The synthesis of 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione has been optimized through several synthetic routes to improve yield and purity. One common approach involves the reaction of 5-chlorouracil with difluoroacetyl chloride followed by cyclization under appropriate conditions. This method provides a scalable route for the production of the compound on both laboratory and industrial scales.
The development of efficient synthetic methods is crucial for ensuring the availability of high-quality material for research and development purposes. Ongoing efforts are focused on optimizing these synthetic routes to enhance yield, reduce costs, and minimize environmental impact.
FUTURE PERSPECTIVES AND CONCLUSIONS
The growing body of research on 5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione highlights its potential as a valuable therapeutic agent in various medical fields. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development.
Ongoing studies are exploring new applications for this compound, including its use as an antiviral agent against emerging viral threats and as an anticancer agent targeting specific molecular pathways. The continued advancement of synthetic methods and preclinical evaluations will be essential for translating these promising findings into clinical benefits.
1706464-41-6 (5-Chloro-6-difluoromethyl-1H-pyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)